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Compound of Interest

Compound Name: Bibs 39

Cat. No.: B1666974 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
BIBS 39 is a potent and selective nonpeptide antagonist of the Angiotensin II Type 1 (AT1)

receptor.[1] As a key regulator of the Renin-Angiotensin System (RAS), the AT1 receptor is a

significant target in cardiovascular and related research. Accurate and reproducible

experimental results hinge on the correct preparation and handling of stock and working

solutions of inhibitors like BIBS 39. These application notes provide detailed protocols for the

preparation, storage, and use of BIBS 39 solutions in both in vitro and in vivo research

settings.

Chemical and Physical Properties
A summary of the key chemical and physical properties of BIBS 39 is provided in the table

below for easy reference.
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Property Value

IUPAC Name

2-[4-[[2-butyl-6-

(cyclohexylcarbamoylamino)benzimidazol-1-

yl]methyl]phenyl]benzoic acid

Synonyms BIBS 39, BIBS-39

CAS Number 133085-33-3

Molecular Formula C₃₂H₃₆N₄O₃

Molecular Weight 524.65 g/mol

Appearance Solid powder

Solubility Soluble in DMSO

Storage (Solid) -20°C for up to 3 years

Storage (Stock Solution) -20°C for up to 1 year; -80°C for up to 2 years[2]

Mechanism of Action and Signaling Pathway
BIBS 39 selectively antagonizes the AT1 receptor, preventing the binding of Angiotensin II (Ang

II). This blockade inhibits the downstream signaling cascade that leads to vasoconstriction,

aldosterone release, and cellular proliferation. The Renin-Angiotensin System (RAS) is a

critical hormonal cascade that regulates blood pressure and fluid balance. The diagram below

illustrates the RAS pathway and the point of inhibition by BIBS 39.
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Renin-Angiotensin System and BIBS 39 Inhibition
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Caption: Inhibition of the Renin-Angiotensin System by BIBS 39.

Experimental Protocols
Protocol 1: Preparation of a 10 mM BIBS 39 Stock
Solution in DMSO
This protocol describes the preparation of a concentrated stock solution of BIBS 39, which can

be stored for later use.

Materials:

BIBS 39 powder
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Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Vortex mixer

Calibrated analytical balance and weigh paper/boat

Procedure:

Calculate the required mass of BIBS 39:

To prepare 1 mL of a 10 mM stock solution, you will need:

Mass (mg) = 10 mmol/L * 1 mL * (1 L / 1000 mL) * 524.65 g/mol * (1000 mg / 1 g) =

5.2465 mg

Weigh the BIBS 39 powder:

Carefully weigh out approximately 5.25 mg of BIBS 39 powder using an analytical

balance.

Dissolve the powder:

Transfer the weighed powder to a sterile amber vial.

Add 1 mL of anhydrous DMSO to the vial.

Ensure complete dissolution:

Cap the vial tightly and vortex thoroughly until the powder is completely dissolved. Gentle

warming in a 37°C water bath can aid dissolution if necessary.

Storage:

Aliquot the 10 mM stock solution into smaller, single-use volumes in sterile amber

microcentrifuge tubes to minimize freeze-thaw cycles.

Store the aliquots at -20°C for up to one year or at -80°C for up to two years.[2]
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Protocol 2: Preparation of Working Solutions for In Vitro
Assays
This protocol provides a general guideline for preparing serial dilutions of BIBS 39 for use in

cell-based assays. The final concentration will depend on the specific assay and cell type. The

reported Ki value for BIBS 39 at the AT1 receptor is 29 nM, and the pA2 value is 8.14,

suggesting potent antagonism in the nanomolar range.[1]

Materials:

10 mM BIBS 39 stock solution in DMSO

Appropriate cell culture medium or assay buffer

Sterile, low-binding microcentrifuge tubes or 96-well plates

Procedure:

Thaw the stock solution:

Thaw a single aliquot of the 10 mM BIBS 39 stock solution at room temperature.

Prepare an intermediate dilution:

Prepare a 1:100 dilution of the stock solution by adding 10 µL of the 10 mM stock to 990

µL of assay buffer. This will result in a 100 µM intermediate solution. Mix thoroughly.

Perform serial dilutions:

Create a series of dilutions from the 100 µM intermediate solution. For a 10-point dose-

response curve, you can perform 1:10 serial dilutions. For example, in a 96-well plate:

Add 180 µL of assay buffer to wells A2-A10.

Add 200 µL of the 100 µM intermediate solution to well A1.

Transfer 20 µL from well A1 to A2, mix well, and then transfer 20 µL from A2 to A3, and

so on, down to well A10.
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This will create a concentration range from 100 µM down to 1 pM.

Final dilution into the assay:

Add the desired volume of each working solution to your experimental wells. Ensure that

the final concentration of DMSO in the assay is typically kept below 0.1% to avoid solvent-

induced artifacts.

Protocol 3: Preparation of Working Solutions for In Vivo
Administration
This protocol is adapted from MedChemExpress for the preparation of a BIBS 39 suspension

for oral or intraperitoneal injection.[2]

Materials:

BIBS 39

DMSO

PEG300

Tween-80

Saline (0.9% NaCl)

Procedure:

Prepare a concentrated stock solution in DMSO:

Prepare a 12.5 mg/mL stock solution of BIBS 39 in DMSO.

Prepare the vehicle:

The final vehicle will consist of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline.

Formulate the working solution:

To prepare 1 mL of a 1.25 mg/mL working solution:
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Take 100 µL of the 12.5 mg/mL DMSO stock solution.

Add 400 µL of PEG300 and mix thoroughly.

Add 50 µL of Tween-80 and mix thoroughly.

Add 450 µL of saline to bring the final volume to 1 mL. Mix until a uniform suspension is

achieved.

Stability and Storage Considerations
Solid Compound: BIBS 39 is stable as a solid when stored at -20°C.

DMSO Stock Solution: Store aliquots at -20°C or -80°C to minimize degradation. While many

small molecules are stable through several freeze-thaw cycles, it is best practice to aliquot

the stock solution into single-use volumes to ensure consistency across experiments. The

presence of water in DMSO can lead to hydrolysis of susceptible compounds, so the use of

anhydrous DMSO and proper storage is recommended.

Aqueous Working Solutions: Aqueous solutions of BIBS 39 should be prepared fresh for

each experiment and not stored for extended periods.

Quality Control and Best Practices
Solvent Controls: Always include a vehicle control (e.g., 0.1% DMSO in media) in your

experiments to account for any effects of the solvent on the cells.

Confirmation of Activity: The biological activity of a new batch of BIBS 39 should be

confirmed using a standard functional assay, such as a calcium mobilization assay in AT1

receptor-expressing cells.

Off-Target Effects: While BIBS 39 is reported to be a selective AT1 receptor antagonist, it is

good practice to consider potential off-target effects. This can be addressed by using a

structurally unrelated AT1 receptor antagonist as a positive control or by testing the effect of

BIBS 39 in a cell line that does not express the AT1 receptor.

Disclaimer
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This information is intended for research use only. It is the responsibility of the end-user to

determine the suitability of this information for their specific application. Always follow standard

laboratory safety procedures when handling chemical reagents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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